Cas no 81725-16-8 (2-iodobenzene-1,3-dicarbonitrile)

2-Iodobenzene-1,3-dicarbonitrile is a versatile aromatic compound featuring both iodine and cyano functional groups on a benzene ring. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the iodine substituent acts as a reactive site. The electron-withdrawing cyano groups enhance the reactivity of the aromatic system, facilitating further functionalization. This compound is also useful in the preparation of heterocyclic frameworks and pharmaceutical building blocks. Its stability and well-defined reactivity profile make it a reliable choice for research and industrial applications in fine chemical and agrochemical synthesis.

2-iodobenzene-1,3-dicarbonitrile structure

81725-16-8 structure

Product Name:2-iodobenzene-1,3-dicarbonitrile

CAS No:81725-16-8

MF:C₈H₃IN₂

MW:254.02729344368

MDL:MFCD21604265

CID:1084342

PubChem ID:12778715

Update Time:2025-10-19

2-iodobenzene-1,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Iodoisophthalonitrile
- 2-iodobenzene-1,3-dicarbonitrile
- EN300-3250556
- 81725-16-8
- Z1416189734
- SCHEMBL3236721
- 2-Iodo-1,3-benzenedicarbonitrile
- DB-409729
- MDL： MFCD21604265
- Inchi： 1S/C8H3IN2/c9-8-6(4-10)2-1-3-7(8)5-11/h1-3H
- InChI Key： SPLLRCOCMJCQIW-UHFFFAOYSA-N
- SMILES： IC1C(C#N)=CC=CC=1C#N

Computed Properties

Exact Mass: 253.93410g/mol
Monoisotopic Mass: 253.93410g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 47.6Å²

2-iodobenzene-1,3-dicarbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-3250556-1g	2-iodobenzene-1,3-dicarbonitrile	81725-16-8	95%	1g	$743.0	2023-09-04
Enamine	EN300-3250556-5g	2-iodobenzene-1,3-dicarbonitrile	81725-16-8	95%	5g	$2152.0	2023-09-04
Enamine	EN300-3250556-10g	2-iodobenzene-1,3-dicarbonitrile	81725-16-8	95%	10g	$3191.0	2023-09-04
Enamine	EN300-3250556-0.05g	2-iodobenzene-1,3-dicarbonitrile	81725-16-8	95%	0.05g	$174.0	2023-09-04
Enamine	EN300-3250556-0.1g	2-iodobenzene-1,3-dicarbonitrile	81725-16-8	95%	0.1g	$257.0	2023-09-04
Enamine	EN300-3250556-0.25g	2-iodobenzene-1,3-dicarbonitrile	81725-16-8	95%	0.25g	$367.0	2023-09-04
Enamine	EN300-3250556-0.5g	2-iodobenzene-1,3-dicarbonitrile	81725-16-8	95%	0.5g	$579.0	2023-09-04
Enamine	EN300-3250556-1.0g	2-iodobenzene-1,3-dicarbonitrile	81725-16-8	95%	1.0g	$743.0	2023-07-06
Enamine	EN300-3250556-2.5g	2-iodobenzene-1,3-dicarbonitrile	81725-16-8	95%	2.5g	$1454.0	2023-09-04
Enamine	EN300-3250556-5.0g	2-iodobenzene-1,3-dicarbonitrile	81725-16-8	95%	5.0g	$2152.0	2023-07-06